![molecular formula C19H22N2O3S B2830271 1-(3,4-dimethylphenyl)-N-(2-hydroxy-2-(thiophen-2-yl)ethyl)-5-oxopyrrolidine-3-carboxamide CAS No. 1351617-64-5](/img/structure/B2830271.png)
1-(3,4-dimethylphenyl)-N-(2-hydroxy-2-(thiophen-2-yl)ethyl)-5-oxopyrrolidine-3-carboxamide
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Description
1-(3,4-dimethylphenyl)-N-(2-hydroxy-2-(thiophen-2-yl)ethyl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C19H22N2O3S and its molecular weight is 358.46. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antiproliferative Activities
A study by Talupur et al. (2021) involved synthesizing and evaluating the antimicrobial and molecular docking studies of related compounds, suggesting applications in developing new antimicrobial agents (Talupur, Satheesh, & Chandrasekhar, 2021).
Ghorab et al. (2013) explored the antiproliferative activity of novel thiophene and thienopyrimidine derivatives, indicating potential applications in cancer research, particularly in identifying compounds with activity against breast and colon cancer cell lines (Ghorab, Al‐Dhfyan, Al-Dosari, El-Gazzar, & Alsaid, 2013).
Bioinorganic Chemistry
- Singh et al. (2009) discussed the synthesis and characterization of Co(II) complexes with Schiff bases derived from thiophene-2-glyoxal, showcasing their potential in bioinorganic chemistry and antimicrobial activities (Singh, Das, & Dhakarey, 2009).
Synthetic Chemistry and Material Science
- Yang and Lin (1995) worked on synthesizing polyamides and polyimides based on a specific diamine, highlighting applications in creating new materials with potential uses in high-performance plastics and electronics (Yang & Lin, 1995).
Heterocyclic Synthesis
- Studies on the synthesis of heterocyclic compounds indicate the relevance of similar compounds in developing new chemical entities with potential applications in pharmaceuticals and material science. For example, Fadda et al. (2012) showcased the utility of enaminonitriles in heterocyclic synthesis, pointing towards wide applications in drug discovery and development (Fadda, Etman, El-Seidy, & Elattar, 2012).
properties
IUPAC Name |
1-(3,4-dimethylphenyl)-N-(2-hydroxy-2-thiophen-2-ylethyl)-5-oxopyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3S/c1-12-5-6-15(8-13(12)2)21-11-14(9-18(21)23)19(24)20-10-16(22)17-4-3-7-25-17/h3-8,14,16,22H,9-11H2,1-2H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNUCFSFTHIVRBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)NCC(C3=CC=CS3)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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